1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione

• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 1,3-dimethyl-5-[(4-oxo-2-piperidin-1-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H21N5O4/c1-22-17(26)14(18(27)23(2)20(22)29)12-13-16(24-9-5-3-6-10-24)21-15-8-4-7-11-25(15)19(13)28/h4,7-8,11-12H,3,5-6,9-10H2,1-2H3
• InChI Key: ZOLPUBFXTPNTRI-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCCCC4)C(=O)N(C1=O)C

Description

1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as PDP, is a chemical compound that has been extensively studied for its potential applications in scientific research. PDP is a pyrido[1,2-a]pyrimidine derivative and has been shown to have a variety of biochemical and physiological effects that make it an attractive candidate for use in laboratory experiments.

Mechanism of Action

The exact mechanism of action of 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood, but it is believed to involve the formation of a covalent bond between 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione and the target molecule. This covalent bond is thought to be responsible for the selective binding of 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione to damaged DNA.
Biochemical and Physiological Effects
1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have a variety of biochemical and physiological effects. In addition to its fluorescent properties, 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to inhibit the activity of certain enzymes involved in DNA replication and repair. 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione in laboratory experiments is its selectivity for damaged DNA. This makes it a valuable tool for studying DNA damage and repair mechanisms. However, 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has some limitations, including its potential toxicity and the need for specialized equipment to detect its fluorescent signal.

Future Directions

There are several future directions for research involving 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione. One area of research involves the development of new 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione derivatives with improved properties, such as increased selectivity or decreased toxicity. Another area of research involves the use of 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione in combination with other compounds for the treatment of cancer or other diseases. Additionally, 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione may have potential applications in the development of new diagnostic tools for the detection of DNA damage.

Synthesis Methods

The synthesis of 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione involves the reaction of 2,4,6-trioxo-1,3-dimethylpyrimidine with 2-(1-piperidinyl)acetaldehyde and 4-aminopyridine in the presence of a catalyst. The resulting product is then treated with a mild reducing agent to yield 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione.

Scientific Research Applications

1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research involves the use of 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione as a fluorescent probe for the detection of DNA damage. 1,3-dimethyl-5-{[4-oxo-2-(1-piperidinyl)-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to selectively bind to damaged DNA and emit a fluorescent signal, making it a valuable tool for studying DNA damage and repair mechanisms.